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Abstract

SHR1653 is a novel, highly potent, and selective antagonist of the oxytocin receptor (OTR) with
demonstrated excellent penetration of the blood-brain barrier.[1] Developed by Shanghai
Hengrui Pharmaceutical Co., Ltd., this small molecule presents a promising therapeutic
candidate for central nervous system (CNS) disorders where oxytocin signaling plays a
modulatory role. Preclinical data indicate robust in vivo efficacy in peripheral models and a
favorable pharmacokinetic profile across species.[1] Its ability to access CNS targets
distinguishes it from previous OTR antagonists with limited brain accessibility. This guide
provides an in-depth overview of the technical details of SHR1653, including its mechanism of
action, quantitative preclinical data, and detailed experimental protocols to support further
research and development in the CNS field.

Core Compound Characteristics

SHR1653 is distinguished by a novel aryl-substituted 3-azabicyclo[3.1.0]hexane structure.[1]
This design facilitates high-affinity binding to the oxytocin receptor and confers desirable
physicochemical properties for drug development.
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In Vitro Pharmacology

SHR1653 demonstrates high potency in antagonizing the human oxytocin receptor. The
primary mechanism of action is the competitive blockade of oxytocin binding to its receptor,

which in turn suppresses downstream signaling cascades.[2]

Parameter Value Species Reference

ICs0 (hOTR) 15 nM Human [3]

Selectivity Profile

A key feature of SHR1653 is its high selectivity for the oxytocin receptor over the structurally
similar vasopressin receptors (ViaR, VibR, and V2zR). This selectivity is crucial for minimizing

off-target effects, thereby enhancing its therapeutic potential and safety profile.[1]

Receptor Selectivity Fold vs. hOTR Reference
V1iaR >200-fold [2]
VibR >200-fold [2]
V2R >200-fold [2]

Pharmacokinetics and CNS Penetration

SHR1653 exhibits a favorable pharmacokinetic profile across multiple species, characterized
by low clearance and dose-proportional exposure.[1] A critical attribute for a CNS-targeted
therapeutic is its ability to effectively cross the blood-brain barrier. SHR1653 has demonstrated

excellent brain penetration.

Pharmacokinetic Parameters

Species Dosing Route Key Parameters Reference
Rat Intravenous Low Clearance [1]
Dog Intravenous Low Clearance [1]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.researchgate.net/figure/Validation-of-the-model-for-labor-induction-with-oxytocin-A-Visualization-of-uterine_fig3_358825009
https://graphviz.org/doc/info/lang.html
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://pubmed.ncbi.nlm.nih.gov/31223461/
https://www.researchgate.net/figure/Validation-of-the-model-for-labor-induction-with-oxytocin-A-Visualization-of-uterine_fig3_358825009
https://www.researchgate.net/figure/Validation-of-the-model-for-labor-induction-with-oxytocin-A-Visualization-of-uterine_fig3_358825009
https://www.researchgate.net/figure/Validation-of-the-model-for-labor-induction-with-oxytocin-A-Visualization-of-uterine_fig3_358825009
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://pubmed.ncbi.nlm.nih.gov/31223461/
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://pubmed.ncbi.nlm.nih.gov/31223461/
https://pubmed.ncbi.nlm.nih.gov/31223461/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Detailed pharmacokinetic values were not publicly available in the reviewed literature.

Blood-Brain Barrier Penetration

The capacity of SHR1653 to penetrate the CNS has been quantitatively assessed and
compared to other oxytocin receptor antagonists.

. Unbound Brain-to-
Brain-to-Plasma

Compound ] Plasma Ratio Reference
Ratio (Kp)
(Kpu,u)
SHR1653 >1 (in rodents) Data not specified [2]

Mechanism of Action: Oxytocin Receptor Signaling

SHR1653 exerts its effects by blocking the oxytocin receptor, a G-protein coupled receptor
(GPCR). The primary signaling pathway initiated by oxytocin binding to its receptor in the CNS
is through the Gaq protein, leading to the activation of phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IPs triggers the release of intracellular calcium (Ca?*), while DAG
activates protein kinase C (PKC). This signaling cascade modulates neuronal excitability and

neurotransmitter release.
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Caption: SHR1653 antagonizes the oxytocin receptor signaling pathway.

Preclinical Efficacy in a CNS-Relevant Model

While specific data on SHR1653 in animal models of premature ejaculation (the primary
proposed CNS indication) are not yet publicly available, the rationale for its use is based on the
known role of oxytocin in ejaculatory processes. Preclinical studies with other centrally-acting
oxytocin antagonists have shown promise in delaying ejaculation.[4] The excellent blood-brain
barrier penetration of SHR1653 suggests it is a strong candidate for evaluation in such models.

[1]

Experimental Protocols
In Vivo Rat Uterine Contraction Model

This in vivo assay is a standard method to assess the potency of oxytocin receptor antagonists.

Workflow:

Anesthetized Female Rats
(Sprague-Dawley)

:

Intravenous administration of
SHR1653 or vehicle

:

Oxytocin administration to
induce uterine contractions

:

Measurement of intrauterine
pressure changes

:

Calculation of inhibition of
oxytocin-induced contractions
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Caption: Workflow for the in vivo rat uterine contraction assay.
Detailed Methodology:

e Animal Preparation: Female Sprague-Dawley rats are anesthetized. A catheter is inserted
into the uterus to measure intrauterine pressure, and another is placed in a vein for drug
administration.

e Drug Administration: A baseline of uterine activity is established. SHR1653 or a vehicle
control is administered intravenously.

o Oxytocin Challenge: After a predetermined time following the administration of the test
compound, oxytocin is administered intravenously to induce uterine contractions.

o Measurement: The changes in intrauterine pressure are recorded and quantified.

o Data Analysis: The inhibitory effect of SHR1653 is calculated by comparing the amplitude of
oxytocin-induced contractions in the presence and absence of the antagonist.

Radioligand Binding Assay for Receptor Selectivity

This assay is used to determine the binding affinity of SHR1653 to the oxytocin receptor and
other related receptors.

Methodology:

 Membrane Preparation: Cell membranes expressing the target receptor (e.g., hOTR, ViaR,
V1bR, V2R) are prepared.

o Competition Binding: A constant concentration of a radiolabeled ligand specific for the
receptor is incubated with the cell membranes in the presence of varying concentrations of
SHR1653.

e Separation and Counting: The bound and free radioligand are separated by filtration. The
amount of radioactivity bound to the membranes is quantified using a scintillation counter.
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» Data Analysis: The concentration of SHR1653 that inhibits 50% of the specific binding of the
radioligand (ICso) is determined by non-linear regression analysis. The binding affinity (Ki) is
then calculated using the Cheng-Prusoff equation.

Future Directions in CNS Research

The favorable preclinical profile of SHR1653, particularly its high potency, selectivity, and
excellent CNS penetration, positions it as a compelling candidate for further investigation in a
range of CNS disorders where the oxytocin system is implicated. These may include:

e Premature Ejaculation: As the primary proposed indication, efficacy studies in validated
animal models are a critical next step.

e Anxiety and Stress-Related Disorders: The anxiolytic effects of oxytocin are well-
documented, and an antagonist could be explored for conditions characterized by excessive
oxytocin signaling.

o Social Behavioral Disorders: Given the role of oxytocin in social bonding and cognition,
SHR1653 could be a valuable tool to probe the underlying neurobiology of social deficits.

Conclusion

SHR1653 is a promising oxytocin receptor antagonist with a profile well-suited for CNS
research and development. The data summarized in this guide highlight its potential as a
therapeutic agent and a pharmacological tool to investigate the role of the central oxytocin
system in health and disease. Further preclinical and clinical studies are warranted to fully
elucidate its therapeutic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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